Cas no 1805408-71-2 (2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde)

2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde is a fluorinated aromatic aldehyde featuring two trifluoromethyl groups and a hydroxyl substituent on the benzene ring. This compound is of significant interest in synthetic chemistry due to its electron-withdrawing trifluoromethyl groups, which enhance reactivity in nucleophilic and electrophilic processes. The hydroxyl group further enables derivatization, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its unique structure contributes to improved stability and selectivity in reactions, particularly in the synthesis of fluorinated heterocycles and bioactive molecules. The presence of fluorine atoms also imparts enhanced lipophilicity, which can be advantageous in drug design for optimizing pharmacokinetic properties.
2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde structure
1805408-71-2 structure
Product Name:2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde
CAS No:1805408-71-2
MF:C9H4F6O2
MW:258.117283821106
CID:4962614
Update Time:2025-05-28

2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde
    • Inchi: 1S/C9H4F6O2/c10-8(11,12)5-2-1-4(3-16)6(7(5)17)9(13,14)15/h1-3,17H
    • InChI Key: GELZECACYBXHBF-UHFFFAOYSA-N
    • SMILES: FC(C1C(C=O)=CC=C(C(F)(F)F)C=1O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 284
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3

2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003825-1g
2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde
1805408-71-2 97%
1g
1,445.30 USD 2021-06-22

Additional information on 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde

Recent Advances in the Study of 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde (CAS: 1805408-71-2) in Chemical Biology and Pharmaceutical Research

2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde (CAS: 1805408-71-2) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl groups and hydroxyl functionality, serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic effects. Recent studies have explored its role in the development of novel enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest is the compound's ability to act as a precursor in the synthesis of bioactive molecules. Researchers have utilized 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent kinase inhibitors, which showed promising results in preclinical models of cancer. The trifluoromethyl groups in the compound were found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug development.

In addition to its role in kinase inhibition, recent research has also investigated the antimicrobial properties of derivatives synthesized from 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde. A study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives exhibited strong activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the trifluoromethyl groups was hypothesized to contribute to the compounds' ability to penetrate bacterial cell membranes and disrupt essential cellular processes.

Another notable application of this compound is in the field of anti-inflammatory drug development. A 2022 study in the European Journal of Medicinal Chemistry highlighted its use in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The researchers attributed this improvement to the unique electronic and steric properties imparted by the trifluoromethyl groups, which optimized the compounds' interaction with cyclooxygenase (COX) enzymes.

Despite these promising findings, challenges remain in the optimization of 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde-based compounds for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and in vivo studies. However, the compound's versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in chemical biology and pharmaceutical research in the coming years.

In conclusion, 2,4-Bis(trifluoromethyl)-3-hydroxybenzaldehyde (CAS: 1805408-71-2) represents a valuable tool in the development of novel therapeutic agents. Its unique chemical properties enable the creation of diverse bioactive molecules with potential applications in oncology, infectious diseases, and inflammation. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing drug discovery efforts.

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